Cas no 849412-52-8 (Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
• CAS No: 849412-52-8
• MF: C₁₃H₁₇BO₄
• MW: 248.082684278488
• CID: 4460738
• PubChem ID: 11470653
• Update Time: 2025-08-05

Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
• 849412-52-8
• DB-158119
• Methyl 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
• SCHEMBL14016528
• BS-45250
• F73920

• Inchi： 1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-7-5-4-6-10(11)12(15)16-3/h4-7H,8-9H2,1-3H3
• InChI Key： FIIRHYAXUYGUTA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C(=O)OC)OCC(C)(C)C1

Computed Properties

• Exact Mass: 248.1219892g/mol
• Monoisotopic Mass: 248.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester

Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester: A Versatile Boronic Acid Derivative for Modern Pharmaceutical and Biotechnological Applications

Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester represents a unique class of boronic acid derivatives that have garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound, with the CAS number 849412-52-8, is characterized by its molecular structure, which combines a benzoic acid backbone with a boronic acid functionality. The molecule's functional groups, including the 1,3,2-dioxaborinan-2-yl ring and the methyl ester group, are critical for its reactivity and potential applications in drug development and biotechnology.

The boronic acid moiety in this compound is particularly noteworthy for its ability to participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling, which is a fundamental technique in the synthesis of complex organic molecules. This property makes the compound a valuable intermediate in the construction of bioactive molecules, including pharmaceuticals and therapeutic agents. The methyl ester group further enhances its reactivity by providing a versatile platform for functional group modifications, which is essential for tailoring the molecule to specific biological targets.

Recent advancements in the field of click chemistry have highlighted the importance of boronic acid derivatives like this compound in the development of modular drug candidates. Researchers have demonstrated that the 1,3,2-dioxaborinan-2-yl ring can act as a bioorthogonal handle, enabling the selective modification of biomolecules without disrupting their native functions. This has led to the exploration of this compound in the design of targeted drug delivery systems, where its ability to form stable covalent bonds with specific receptors or enzymes is highly advantageous.

One of the most promising applications of Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester lies in its potential as a building block for the synthesis of fluorescent probes and biomarkers. These applications are particularly relevant in the context of real-time imaging and diagnostic technologies, where the compound's ability to emit light under specific conditions can be exploited to track molecular interactions within living systems. Recent studies published in Advanced Materials (2023) have showcased the use of similar boronic acid derivatives in the development of optical imaging agents for cancer detection, underscoring the compound's significance in biomedical research.

In addition to its role in imaging technologies, the boronic acid functionality of this compound has been explored for its potential in enzyme inhibition and targeted therapy. For instance, a 2023 study in Journal of Medicinal Chemistry reported the use of analogous compounds to inhibit specific enzymatic pathways involved in chronic inflammation and neurodegenerative diseases. The 1,3,2-dioxaborinan-2-yl ring's ability to form reversible covalent bonds with enzyme active sites makes it a promising candidate for the development of selective inhibitors with minimal off-target effects.

The methyl ester group in this compound also plays a critical role in its solubility and reactivity, which are key factors in the design of pharmaceutical formulations. Researchers have optimized the solubility profile of this compound by modifying the 1,3,2-dioxaborinan-2-yl ring through the introduction of hydrophilic substituents. This approach has been shown to enhance the compound's bioavailability while maintaining its reactivity in chemical synthesis, making it a valuable tool for drug development pipelines.

Another area of active research involving this compound is its application in biomolecular conjugation. The boronic acid moiety can form stable covalent bonds with amine-containing groups on proteins or peptides, enabling the creation of targeted conjugates for therapeutic purposes. A 2023 paper in ACS Chemical Biology demonstrated the use of this compound to link therapeutic agents to specific biomarkers, thereby improving the precision of drug delivery in complex biological environments.

Furthermore, the 1,3,2-dioxaborinan-2-yl ring's ability to undergo enantioselective reactions has been leveraged in the synthesis of chiral compounds with potential pharmaceutical applications. The compound's stereochemistry is crucial for its biological activity, as many drugs require specific enantiomers to achieve optimal therapeutic effects. Recent advances in asymmetric catalysis have enabled the efficient synthesis of enantiomerically pure derivatives of this compound, expanding its utility in the development of chiral therapeutics.

In the context of green chemistry, the synthesis of this compound has been optimized to minimize environmental impact. The use of solvent-free conditions and metal-free catalysts has been explored to reduce the generation of hazardous waste, aligning with the principles of sustainable chemical manufacturing. These efforts have not only improved the ecological profile of the compound but also enhanced its viability for large-scale production in industrial settings.

Despite its promising applications, the development of Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester is still in its early stages, with ongoing research focused on expanding its functional versatility. Challenges such as stereocontrol during synthesis and biocompatibility in vivo remain areas of active investigation. However, the compound's unique chemical properties and its potential to serve as a platform for diverse applications make it a compelling candidate for further exploration in both academic and industrial research.

In conclusion, Benzoic acid, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester exemplifies the growing importance of boronic acid derivatives in modern chemistry and biotechnology. Its ability to participate in a wide range of chemical reactions, combined with its structural flexibility, positions it as a key component in the development of innovative therapeutic strategies and diagnostic tools. As research in this field continues to advance, the compound is likely to play an increasingly significant role in the design of next-generation medicines and biotechnological solutions.